tert-Butyl 2-iodo-5-methoxy-1H-indole-1-carboxylate
Overview
Description
Synthesis Analysis
Indoles are a significant heterocyclic system in natural products and drugs . They are important types of molecules and natural products and play a main role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .Molecular Structure Analysis
The molecular formula of “tert-Butyl 2-iodo-5-methoxy-1H-indole-1-carboxylate” is C14H16INO3 . Its average mass is 373.186 Da and its monoisotopic mass is 373.017487 Da .Chemical Reactions Analysis
Indoles, both natural and synthetic, show various biologically vital properties . Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community .Scientific Research Applications
Synthesis of Gamma-Carbolines and Heteropolycycles
Research demonstrates the utility of tert-butyl 2-iodo-5-methoxy-1H-indole-1-carboxylate in synthesizing gamma-carboline derivatives. These compounds are produced through palladium-catalyzed intramolecular annulations, resulting in a range of heteropolycyclic structures with potential pharmacological importance (Zhang & Larock, 2003).
Oxidation-Hydroxylation and Oxidation-Methoxylation Processes
The compound has been utilized in palladium-catalyzed oxidation-hydroxylation and oxidation-methoxylation processes. This methodology facilitates the synthesis of tert-butyl 2-hydroxy(methoxy)-3-oxoindoline-1-carboxylates and their derivatives, expanding the synthetic toolkit for producing complex indole-based structures (Zhou et al., 2017).
Synthesis of Oxygen-Bearing Indoles
The compound is instrumental in synthesizing indoles with oxygen-bearing substituents, such as methoxy groups, on the benzene moiety. These indoles are generated through cyclization processes involving tert-butyl methoxy or triisopropylsilyloxy groups, indicating the compound's versatility in constructing oxygen-substituted heterocycles (Kondo, Kojima, & Sakamoto, 1997).
Spirocyclic Indoline Lactone Synthesis
This compound is also involved in the synthesis of spirocyclic indoline lactones, a class of compounds with potential biological activity. The process includes base-promoted cyclization and subsequent C3-alkylation, showcasing the compound's role in forming complex, biologically relevant structures (Hodges, Wang, & Riley, 2004).
Future Directions
The future directions for the research on “tert-Butyl 2-iodo-5-methoxy-1H-indole-1-carboxylate” and similar compounds could involve the development of novel methods of synthesis, given the importance of indole derivatives in natural products and drugs . Additionally, further investigation into their biological activities could lead to the development of new treatments for various disorders .
Mechanism of Action
Target of Action
Tert-Butyl 2-iodo-5-methoxy-1H-indole-1-carboxylate is an indole derivative . Indole derivatives are known to interact with a variety of biological targets due to their versatile structure . They play a significant role in cell biology and are used in the treatment of various disorders . .
Mode of Action
The mode of action of indole derivatives can vary widely depending on their specific structure and the biological target they interact with . They can bind with high affinity to multiple receptors, which can lead to a variety of biological responses
Biochemical Pathways
Indole derivatives can affect various biochemical pathways due to their broad-spectrum biological activities . They have been found to possess antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more
Result of Action
The result of the action of indole derivatives can vary widely depending on their specific structure and the biological target they interact with . They can lead to a variety of cellular and molecular effects.
Properties
IUPAC Name |
tert-butyl 2-iodo-5-methoxyindole-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16INO3/c1-14(2,3)19-13(17)16-11-6-5-10(18-4)7-9(11)8-12(16)15/h5-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHFYEQRBIYQYPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2=C(C=C(C=C2)OC)C=C1I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16INO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90618118 | |
Record name | tert-Butyl 2-iodo-5-methoxy-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90618118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
373.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
99275-48-6 | |
Record name | tert-Butyl 2-iodo-5-methoxy-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90618118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.